1-Benzothiepin-3-carbonitrile, 5-(acetyloxy)-4-phenyl-

• Molecular Formula: C19H13NO2S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: (3-cyano-4-phenyl-1-benzothiepin-5-yl) acetate
• InChI: InChI=1S/C19H13NO2S/c1-13(21)22-19-16-9-5-6-10-17(16)23-12-15(11-20)18(19)14-7-3-2-4-8-14/h2-10,12H,1H3
• InChI Key: ZKTQWOZPHPUOQY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C(=CSC2=CC=CC=C21)C#N)C3=CC=CC=C3
• CAS No.: 58665-35-3

Description

1-Benzothiepin-3-carbonitrile, 5-(acetyloxy)-4-phenyl- is a complex organic compound that belongs to the class of benzothiepins

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Benzothiepin-3-carbonitrile, 5-(acetyloxy)-4-phenyl- typically involves multi-step organic reactions. Common synthetic routes may include:

Cyclization Reactions: Formation of the benzothiepin ring through cyclization of appropriate precursors.

Nitrile Introduction: Introduction of the carbonitrile group via nucleophilic substitution or other suitable methods.

Acetylation: Acetylation of the hydroxyl group to form the acetyloxy derivative.

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of reaction conditions to maximize yield and purity. This may include:

Catalysts: Use of specific catalysts to enhance reaction rates.

Temperature and Pressure Control: Precise control of reaction temperature and pressure to ensure optimal conditions.

Chemical Reactions Analysis

Types of Reactions

1-Benzothiepin-3-carbonitrile, 5-(acetyloxy)-4-phenyl- can undergo various chemical reactions, including:

Oxidation: Conversion to corresponding oxides using oxidizing agents.

Reduction: Reduction of functional groups using reducing agents.

Substitution: Nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride.

Solvents: Common solvents like dichloromethane, ethanol, or water.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may yield alcohols or amines.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Medicine: Exploration of therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Use in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of 1-Benzothiepin-3-carbonitrile, 5-(acetyloxy)-4-phenyl- involves its interaction with specific molecular targets. This may include:

Enzyme Inhibition: Inhibiting specific enzymes involved in disease pathways.

Receptor Binding: Binding to receptors to modulate biological responses.

Pathways: Involvement in signaling pathways that regulate cellular functions.

Comparison with Similar Compounds

Similar Compounds

1-Benzothiepin-3-carbonitrile: Lacks the acetyloxy and phenyl groups.

5-(Acetyloxy)-4-phenyl-1-benzothiepin: Similar structure but different functional groups.

Uniqueness

1-Benzothiepin-3-carbonitrile, 5-(acetyloxy)-4-phenyl- is unique due to its specific combination of functional groups, which may confer distinct chemical and biological properties.